2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
Alpha-CEHC is a benzopyran.
Alpha-CEHC is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Alpha-CEHC is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Brand Name:
Vulcanchem
CAS No.:
4072-32-6
VCID:
VC20837657
InChI:
InChI=1S/C16H22O4/c1-9-10(2)15-12(11(3)14(9)19)5-7-16(4,20-15)8-6-13(17)18/h19H,5-8H2,1-4H3,(H,17,18)
SMILES:
CC1=C(C2=C(CCC(O2)CCC(=O)OC)C(=C1O)C)C
Molecular Formula:
C16H22O4
Molecular Weight:
278.34 g/mol
2,5,7,8-Tetramethyl-2-(2'-carboxyethyl)-6-hydroxychroman
CAS No.: 4072-32-6
Cat. No.: VC20837657
Molecular Formula: C16H22O4
Molecular Weight: 278.34 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Alpha-CEHC is a benzopyran. Alpha-CEHC is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). |
|---|---|
| CAS No. | 4072-32-6 |
| Molecular Formula | C16H22O4 |
| Molecular Weight | 278.34 g/mol |
| IUPAC Name | 3-(6-hydroxy-2,5,7,8-tetramethyl-3,4-dihydrochromen-2-yl)propanoic acid |
| Standard InChI | InChI=1S/C16H22O4/c1-9-10(2)15-12(11(3)14(9)19)5-7-16(4,20-15)8-6-13(17)18/h19H,5-8H2,1-4H3,(H,17,18) |
| Standard InChI Key | AXODOWFEFKOVSH-UHFFFAOYSA-N |
| SMILES | CC1=C(C2=C(CCC(O2)CCC(=O)OC)C(=C1O)C)C |
| Canonical SMILES | CC1=C(C2=C(CCC(O2)(C)CCC(=O)O)C(=C1O)C)C |
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